Cas no 1807053-07-1 (4,5-Dibromo-2,3-difluorobenzyl chloride)

• Product Name: 4,5-Dibromo-2,3-difluorobenzyl chloride
• CAS No: 1807053-07-1
• MF: C₇H₃Br₂ClF₂
• MW: 320.356526613235
• CID: 4981566
• Update Time: 2025-10-29

4,5-Dibromo-2,3-difluorobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 4,5-Dibromo-2,3-difluorobenzyl chloride

• Inchi： 1S/C7H3Br2ClF2/c8-4-1-3(2-10)6(11)7(12)5(4)9/h1H,2H2
• InChI Key： DSGSUYNAYBBYKP-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(CCl)C=1)F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 3.9
• Topological Polar Surface Area: 0

Additional information on 4,5-Dibromo-2,3-difluorobenzyl chloride

Professional Introduction to 4,5-Dibromo-2,3-difluorobenzyl Chloride (CAS No. 1807053-07-1)

4,5-Dibromo-2,3-difluorobenzyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural properties and versatile reactivity. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1807053-07-1, features a benzyl chloride core substituted with bromine and fluorine atoms at specific positions, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 4,5-Dibromo-2,3-difluorobenzyl chloride consists of a benzene ring modified with two bromine atoms at the 4th and 5th positions, and two fluorine atoms at the 2nd and 3rd positions. This arrangement imparts distinct electronic and steric characteristics to the molecule, which are highly beneficial in medicinal chemistry applications. The presence of both bromine and fluorine atoms provides multiple sites for functionalization, enabling chemists to tailor the compound for specific biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. 4,5-Dibromo-2,3-difluorobenzyl chloride has emerged as a key building block in this endeavor. Its unique structure allows for the facile introduction of various pharmacophores, making it an attractive candidate for drug discovery programs targeting a wide range of diseases.

One of the most compelling aspects of 4,5-Dibromo-2,3-difluorobenzyl chloride is its role in synthesizing small-molecule inhibitors that interact with biological macromolecules. The halogenated aromatic system offers excellent binding affinity to proteins and nucleic acids, facilitating the development of potent and selective drugs. For instance, researchers have leveraged this compound to create inhibitors of kinases and other enzymes involved in cancer progression. The bromine and fluorine substituents enhance the compound's ability to penetrate biological membranes, improving its bioavailability.

The pharmaceutical industry has been particularly interested in exploring the potential of 4,5-Dibromo-2,3-difluorobenzyl chloride as a precursor for antiviral and antibacterial agents. The electron-withdrawing nature of the fluorine atoms increases the metabolic stability of drug candidates, while the bromine atoms provide handles for further chemical modifications. These properties make it an ideal candidate for generating libraries of compounds for high-throughput screening.

Moreover, the materials science community has also recognized the significance of 4,5-Dibromo-2,3-difluorobenzyl chloride. Its ability to form stable complexes with other molecules has opened up new avenues for developing advanced materials with tailored properties. For example, researchers have used this compound to create novel polymers and coatings that exhibit improved durability and chemical resistance.

The synthesis of 4,5-Dibromo-2,3-difluorobenzyl chloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to achieve high yields and purity levels. These methods often involve palladium-catalyzed cross-coupling reactions and halogenation techniques to introduce the bromine and fluorine substituents at desired positions on the benzene ring.

In conclusion, 4,5-Dibromo-2,3-difluorobenzyl chloride (CAS No. 1807053-07-1) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it an invaluable tool for drug discovery and material development. As research continues to uncover new ways to utilize this compound, its importance in advancing scientific innovation is likely to grow even further.